2,3-Dichloro-4-methyl-1,5-dinitrobenzene
Overview
Description
2,3-Dichloro-4-methyl-1,5-dinitrobenzene (DCMDNB) is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 266.07 g/mol. DCMDNB is a derivative of dinitrophenol and is commonly referred to as "Sanger's reagent" after its discoverer, Frederick Sanger.
Scientific Research Applications
Chemical Reactions and Synthesis
- 1,2-Dichloro-4,5-dinitrobenzene (DCDNB) reacts with primary and secondary amines to produce monosubstituted nitro products. This reaction is useful in organic synthesis (Menezes et al., 2007).
- Synthesis of substituted 1-nitrophenothiazines involves condensation of 3-chloro or methyl-2-aminobenzenethiol with o-halonitrobenzenes like 1,4-dichloro-2,6-dinitrobenzene (Gupta et al., 1980).
- 1,3-Dinitrobenzene and its derivatives can be aminated to produce mono- and bis(methylamino)-substituted compounds (Woźniak et al., 2010).
Spectroscopic Studies
- Studies on the dipole moments and Molar Kerr constants of dinitrobenzenes provide insight into the molecular configurations and interactions of these compounds (Calderbank et al., 1968).
Materials Science
- The charge localization of dinitrobenzene radical anions has been studied using spectroscopy, contributing to the understanding of electronic properties in materials science (Telo et al., 2011).
Environmental Analysis
- A method for determining trace amounts of m-dinitrobenzene in environmental water samples has been developed, highlighting the environmental monitoring aspect (Qin, 2001).
Corrosion Inhibition
- 2-Aminobenzene-1,3-dicarbonitriles have been investigated as green corrosion inhibitors for metals, showcasing the application in corrosion science (Verma et al., 2015).
properties
IUPAC Name |
2,3-dichloro-4-methyl-1,5-dinitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2O4/c1-3-4(10(12)13)2-5(11(14)15)7(9)6(3)8/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYLUYXLDZLJZTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801260017 |
Source
|
| Record name | Benzene, 2,3-dichloro-4-methyl-1,5-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801260017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
51676-75-6 |
Source
|
| Record name | Benzene, 2,3-dichloro-4-methyl-1,5-dinitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51676-75-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 2,3-dichloro-4-methyl-1,5-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801260017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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